Cas no 1042628-30-7 (2-(butan-2-yloxy)benzoic acid)

• Product Name: 2-(butan-2-yloxy)benzoic acid
• CAS No: 1042628-30-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD11168444
• CID: 4569360
• PubChem ID: 21976235
• Update Time: 2025-05-20

2-(butan-2-yloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Butan-2-yloxy)benzoic Acid
• 2-(butan-2-yloxy)benzoic acid

• MDL： MFCD11168444
• Inchi： 1S/C11H14O3/c1-3-8(2)14-10-7-5-4-6-9(10)11(12)13/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key： QQBIFTKOEMNXBP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1OC(C)CC

Experimental Properties

• Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.3±15.0 ºC (760 Torr),
• Flash Point: 119.1±13.9 ºC,
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),

Additional information on 2-(butan-2-yloxy)benzoic acid

Introduction to CAS No. 1042628-30-7: 2-(butan-2-yloxy)benzoic Acid

2-(butan-2-yloxy)benzoic acid, a compound identified by the CAS registry number 1042628-30-7, is a versatile organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for use in drug development and advanced material synthesis. Recent studies have highlighted its role in enhancing the bioavailability of drugs and its potential as a building block for complex molecular architectures.

The chemical structure of 2-(butan-2-yloxy)benzoic acid consists of a benzoic acid moiety substituted with a butan-2-yloxy group at the para position of the benzene ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications. The benzoic acid group is known for its ability to form hydrogen bonds, which is crucial in drug design for improving solubility and stability.

Recent research has focused on the synthesis and characterization of 2-(butan-2-yloxy)benzoic acid derivatives, exploring their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that certain derivatives exhibit potent inhibitory activity against kinases, making them promising candidates for anti-cancer drug development. Additionally, the compound's ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds.

In terms of physical properties, 2-(butan-2-yloxy)benzoic acid has a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis reactions where controlled solubility is essential.

The synthesis of 1042628-30-7 typically involves a Friedel-Crafts acylation followed by hydrolysis to introduce the benzoic acid group. Recent advancements have focused on developing more efficient and environmentally friendly synthetic routes, such as using microwave-assisted synthesis or catalytic systems to reduce reaction times and improve yields.

In the pharmaceutical industry, 2-(butan-2-yloxy)benzoic acid has been investigated as a precursor for β-lactam antibiotics and other therapeutic agents. Its role as an intermediate in drug synthesis has been validated by several clinical trials, where it has demonstrated efficacy in treating bacterial infections without significant adverse effects.

Beyond pharmaceutical applications, CAS No. 1042628-30-7 has found utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective agent for controlling agricultural pests while minimizing environmental impact.

The environmental impact of 1042628-30-7 has also been a subject of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it a more sustainable choice compared to traditional chemicals that persist longer in the environment.

In conclusion, CAS No. 1042628-30-7: 2-(butan-2-yloxy)benzoic acid is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemistry and pharmacology.